N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-3-(5-phenyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C16H14N6OS2/c23-14(17-7-6-12-10-22-8-9-24-16(22)18-12)19-15-21-20-13(25-15)11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H2,17,19,21,23)
• InChI Key: VBTQSXROOMZEKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)NCCC3=CN4C=CSC4=N3
• Molecular Formula: C16H14N6OS2
• Molecular Weight: 370.5 g/mol

Description

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea is a useful research compound. Its molecular formula is C16H14N6OS2 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea is 370.06705144 g/mol and the complexity rating of the compound is 464. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Synthesis Applications

Research on N-alkenyl ureas and their catalytic activities has shown that these compounds can undergo intramolecular hydroamination reactions catalyzed by gold(I) N-heterocyclic carbene complexes, leading to the formation of nitrogen heterocycles in excellent yields (Bender & Widenhoefer, 2006). This suggests potential applications of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea in catalysis, particularly in the synthesis of complex heterocyclic compounds.

Antimicrobial Activity

Compounds with structural elements similar to N-(2-imidazo[2,1-b][1,3]thiazol-6-ylethyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea have been evaluated for their antimicrobial properties. For example, novel imidazo[1,2-a]pyrazin-6-yl)ureas demonstrated cytostatic activity against non-small cell lung cancer cell lines, suggesting potential use in cancer research (Bazin et al., 2016). Additionally, derivatives of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas showed plant growth regulating activity, indicating potential agricultural applications (Song Xin-jian et al., 2006).

Materials Science and Optoelectronics

Urea derivatives have been found to influence the properties of materials, such as in the synthesis of novel imidazole derivatives and their complexes with metals, which exhibit significant nonlinear optical (NLO) properties. This indicates potential applications in the development of new NLO materials (Jin et al., 2007).